Cas no 125502-72-9 (5-Hydroxy-1H-indole-1-carboxylic acid)

• Product Name: 5-Hydroxy-1H-indole-1-carboxylic acid
• CAS No: 125502-72-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 2760707
• PubChem ID: 14954091
• Update Time: 2025-04-21

5-Hydroxy-1H-indole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 125502-72-9
• 5-Hydroxy-1H-indole-1-carboxylic acid
• SCHEMBL2794146
• DTXSID60566016

• Inchi： 1S/C9H7NO3/c11-7-1-2-8-6(5-7)3-4-10(8)9(12)13/h1-5,11H,(H,12,13)
• InChI Key： SXAIULUWOVNPCS-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CN2C(=O)O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids